2-[1-(5-Bromothiophene-2-carbonyl)piperidin-4-yl]-6-tert-butylpyridazin-3-one

• IUPAC Name: 2-[1-(5-bromothiophene-2-carbonyl)piperidin-4-yl]-6-tert-butylpyridazin-3-one
• InChI: InChI=1S/C18H22BrN3O2S/c1-18(2,3)14-5-7-16(23)22(20-14)12-8-10-21(11-9-12)17(24)13-4-6-15(19)25-13/h4-7,12H,8-11H2,1-3H3
• InChI Key: OSKKUNIBZUGJCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C=C1)C2CCN(CC2)C(=O)C3=CC=C(S3)Br
• Molecular Formula: C18H22BrN3O2S
• Molecular Weight: 424.4 g/mol

Description

2-[1-(5-Bromothiophene-2-carbonyl)piperidin-4-yl]-6-tert-butylpyridazin-3-one, commonly known as BPTP, is an organic compound with potential applications in scientific research. It is a pyridazinone derivative and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

BPTP has been studied for its potential applications in scientific research. It has been found to have activity against various cancer cell lines, including breast, lung, and colon cancer. BPTP has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of BPTP is not fully understood. However, it has been shown to inhibit the activity of protein kinase B (AKT), which is involved in cell survival and proliferation. BPTP also inhibits the activity of glycogen synthase kinase-3β (GSK-3β), which is involved in the regulation of various cellular processes, including cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
BPTP has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, BPTP has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using BPTP in lab experiments is its potential for use in cancer research. Its ability to induce apoptosis in cancer cells and inhibit their growth and proliferation makes it a promising candidate for further study. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on BPTP. One direction is to further investigate its mechanism of action and identify potential targets for therapeutic intervention. Another direction is to study its potential applications in the treatment of neurodegenerative disorders. Additionally, further studies are needed to optimize its use in cancer research and identify potential drug candidates for clinical trials.
Conclusion:
In conclusion, BPTP is an organic compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and optimize its use in lab experiments.

Synthesis Methods

The synthesis of BPTP involves the reaction of 5-bromothiophene-2-carboxylic acid with piperidine and tert-butylisocyanide. The resulting intermediate is then subjected to a cyclization reaction to form the pyridazinone ring. The final product is obtained after purification through column chromatography.